Cas no 20501-56-8 (Talatizamine)

Talatizamine Properties

Names and Identifiers

• talatisamine
• Talatizamine
• (16S)-20-Aethyl-1α,16-dimethoxy-4-methoxymethyl-aconitan-8,14α-diol
• (16S)-20-ethyl-1α,16-dimethoxy-4-methoxymethyl-aconitane-8,14α-diol
• (1S,2R,3R,4S,5S,6S,8S,10R,13S,16S,17R)-11-Ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.
• NSC624752
• (2R,3R,6S,8S,9S,10S,13S,17R)-11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.0
• 20-Ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-8,14-diol
• ethyl-dimethoxy-(methoxymethyl)[?]diol
• Oprea1_414489
• Aconitane-8,14-diol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1-alpha,14-alpha,16-beta)-
• 20-Ethyl-1-alpha,16-beta-dimethoxy-4-(methoxymethyl)aconitane-8,14-alpha-diol
• 1ST156808
• 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol
• FT-0775522
• 20501-56-8
• Oprea1_641604
• 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.1(2),?.0(1),(1)?.0(3),?.0(1)(3),(1)?]nonadecane-4,8-diol
• DA-67909
• +Expand

• InChIKey： BDCURAWBZJMFIK-DESHLTLPSA-N
• Inchi： 1S/C24H39NO5/c1-5-25-11-22(12-28-2)7-6-18(30-4)24-14-8-13-16(29-3)10-23(27,19(14)20(13)26)15(21(24)25)9-17(22)24/h13-21,26-27H,5-12H2,1-4H3/t13?,14-,15+,16+,17-,18?,19-,20?,21+,22+,23+,24?/m1/s1
• SMILES： O([H])[C@]12C([H])([H])[C@@]([H])(C3([H])C([H])([C@@]1([H])[C@@]([H])(C3([H])[H])C13C([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])C([H])([H])[H])[C@@]1([H])[C@]2([H])C([H])([H])[C@@]34[H])OC([H])([H])[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 421.282823g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 421.282823g/mol
• Monoisotopic Mass: 421.282823g/mol
• Topological Polar Surface Area: 71.4Ų
• Heavy Atom Count: 30
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 421.6

Experimental Properties

• LogP: 1.46910
• PSA: 71.39000
• Refractive Index: 1.588
• Boiling Point: 533.9±50.0 °C at 760 mmHg
• Melting Point: 151-152 ºC
• Vapor Pressure: No data available
• Flash Point: 276.7±30.1 °C
• Color/Form: Powder
• Density: 1.25